2-[(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)sulfonyl]benzonitrile

• IUPAC Name: 2-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C18H18ClN3O3S/c19-16-12-21-8-5-17(16)25-13-14-6-9-22(10-7-14)26(23,24)18-4-2-1-3-15(18)11-20/h1-5,8,12,14H,6-7,9-10,13H2
• InChI Key: FGECFOZUJGEKFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)S(=O)(=O)C3=CC=CC=C3C#N
• Molecular Formula: C18H18ClN3O3S
• Molecular Weight: 391.9 g/mol
• CAS No.: 2640884-79-1

Description

2-[(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)sulfonyl]benzonitrile, or CPOPSB for short, is a synthetic compound that has been used in a variety of scientific and medical research applications. It is a derivative of benzonitrile and has a wide range of properties that make it useful for a variety of research purposes. It has been used to study the mechanism of action of various drugs, to study biochemical and physiological effects, and to develop new synthetic methods.

Mechanism of Action

Target of Action

The primary target of this compound is LOXL2 (Lysyl Oxidase Like 2) . LOXL2 is an enzyme that plays a crucial role in the crosslinking of collagens and elastin in the extracellular matrix. By inhibiting LOXL2, the compound can potentially modulate the stiffness of the extracellular matrix, which is a key factor in various pathological conditions such as fibrosis and cancer.

Mode of Action

The compound interacts with its target, LOXL2, by binding to it selectively and inhibiting its activity This inhibition prevents LOXL2 from crosslinking collagen and elastin, thereby affecting the structure and stiffness of the extracellular matrix

Biochemical Pathways

The inhibition of LOXL2 affects the lysyl oxidase pathway , which is responsible for the crosslinking of collagen and elastin in the extracellular matrix . This can lead to a decrease in extracellular matrix stiffness, which in turn can influence cell behavior, tissue remodeling, and the progression of diseases such as fibrosis and cancer. The downstream effects of this pathway modulation can include changes in cell adhesion, migration, and proliferation.

Result of Action

The molecular and cellular effects of the compound’s action include changes in the structure and stiffness of the extracellular matrix due to the inhibition of LOXL2 . This can lead to changes in cell behavior, including alterations in cell adhesion, migration, and proliferation. In the context of disease, these changes can potentially slow the progression of conditions such as fibrosis and cancer.

Advantages and Limitations for Lab Experiments

CPOPSB has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a wide range of properties that make it useful for a variety of research purposes. However, it is important to note that CPOPSB is a synthetic compound and its effects may not be the same as those of naturally occurring compounds. Additionally, CPOPSB can be toxic at high concentrations, so it is important to use it with caution in laboratory experiments.

Future Directions

CPOPSB has a wide range of potential applications in scientific and medical research. It could be used to study the structure-activity relationship of various drugs, to study the pharmacokinetics of drugs, and to study the metabolism of drugs. Additionally, CPOPSB could be used to develop new synthetic methods, to study the mechanism of action of various drugs, and to study biochemical and physiological effects. Furthermore, CPOPSB could be used to develop new drugs or to modify existing drugs.

Synthesis Methods

CPOPSB is synthesized by the reaction of 3-chloropyridine-4-carboxylic acid with 4-methylpiperidine-1-sulfonyl chloride in the presence of a base such as sodium hydroxide. This reaction produces the desired product in high yields. The reaction is carried out in an inert atmosphere, such as nitrogen, to prevent oxidation. The reaction is then quenched with methanol and the product is extracted with ethyl acetate. The product is then purified by recrystallization.

Scientific Research Applications

CPOPSB has been used in a variety of scientific and medical research applications. It has been used to study the mechanism of action of various drugs, to study biochemical and physiological effects, and to develop new synthetic methods. It has also been used to study the structure-activity relationship of various drugs, to study the pharmacokinetics of drugs, and to study the metabolism of drugs.